Cas no 1361727-25-4 (3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile)

• Product Name: 3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile
• CAS No: 1361727-25-4
• MF: C₁₃H₈Cl₂N₂O
• MW: 279.121420860291
• CID: 4919162
• Update Time: 2025-05-20

3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile

• Inchi： 1S/C13H8Cl2N2O/c14-8-1-2-9(11(15)7-8)10-3-4-13(18)17-12(10)5-6-16/h1-4,7H,5H2,(H,17,18)
• InChI Key： CYXSZKBLTBHWRM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(NC=1CC#N)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9

Additional information on 3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile

Comprehensive Overview of 3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile (CAS No. 1361727-25-4)

3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile (CAS No. 1361727-25-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a pyridine ring substituted with a hydroxyl group and a dichlorophenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its CAS number 1361727-25-4 is frequently searched by researchers and industry professionals seeking high-purity reagents for advanced applications.

The chemical properties of 3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile make it particularly valuable in medicinal chemistry. The presence of both electron-withdrawing (chlorine atoms) and electron-donating (hydroxyl group) substituents on the aromatic rings creates a versatile scaffold for drug design. Recent literature highlights its potential as a building block for kinase inhibitors, a class of compounds that has revolutionized cancer treatment in the past decade. The acetonitrile functional group further enhances its reactivity, enabling diverse chemical transformations under mild conditions.

In the agrochemical sector, derivatives of CAS 1361727-25-4 have shown promising activity as plant growth regulators and pest control agents. The 2,4-dichlorophenyl component is structurally similar to several commercial herbicides, while the hydroxypyridine moiety contributes to improved environmental profiles. This dual functionality addresses current market demands for sustainable crop protection solutions, a trending topic in agricultural biotechnology forums and search queries.

The synthesis of 3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Process optimization studies frequently appear in patent literature, reflecting the industrial importance of this compound. Analytical characterization by HPLC, NMR, and mass spectrometry confirms the high purity required for research applications, with typical specifications showing ≥98% purity by chromatographic analysis.

Market analysis indicates growing demand for CAS 1361727-25-4 across North America, Europe, and Asia-Pacific regions. Pharmaceutical companies account for approximately 65% of current consumption, while agrochemical manufacturers represent the fastest-growing segment. This distribution aligns with global search trends showing increased interest in specialty chemicals for precision medicine and smart farming applications.

From a regulatory perspective, 3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile is not currently listed on major controlled substance inventories, facilitating its international trade. However, proper material safety data sheets (MSDS) should always be consulted before handling, as with all laboratory chemicals. The compound's stability profile allows for standard storage conditions (room temperature, protected from moisture), contributing to its popularity as a research chemical.

Recent scientific publications have explored novel applications of 1361727-25-4 in material science, particularly as a precursor for functionalized polymers with optoelectronic properties. This emerging application area responds to the growing market for organic electronic materials, a frequently searched topic in materials science communities. The compound's ability to coordinate with metal ions also suggests potential in catalysis research.

Quality control protocols for 3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile emphasize the importance of residual solvent analysis and heavy metal screening, especially for pharmaceutical-grade material. These specifications reflect the compound's use in GMP-compliant synthesis processes, addressing quality concerns frequently raised in online forums and technical discussions.

The environmental fate of CAS 1361727-25-4 has been studied through standard biodegradation and ecotoxicity assays. Results indicate moderate persistence in aquatic systems, prompting recommendations for proper waste management procedures. These findings contribute to ongoing discussions about green chemistry principles in industrial chemical production.

Future research directions for 3-(2,4-Dichlorophenyl)-6-hydroxypyridine-2-acetonitrile include exploration of its structure-activity relationships in drug discovery and development of more sustainable synthetic routes. The compound's versatility ensures its continued relevance in addressing contemporary challenges in healthcare and agriculture, two sectors that dominate related search engine queries.